2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide
Overview
Description
2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide, also known as GW 501516, is a synthetic chemical compound that has been studied for its potential applications in scientific research. It belongs to a class of compounds known as selective androgen receptor modulators (SARMs), which are designed to selectively target androgen receptors in the body. In
Mechanism of Action
2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide 501516 works by activating the peroxisome proliferator-activated receptor delta (PPARδ), which is a nuclear receptor that regulates the expression of genes involved in energy metabolism and inflammation. By activating PPARδ, 2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide 501516 can increase the body's ability to burn fat and improve endurance.
Biochemical and Physiological Effects
Studies have shown that 2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide 501516 can increase the body's ability to burn fat by up to 50%, improve endurance by up to 70%, and increase insulin sensitivity. It has also been shown to have anti-inflammatory effects and to improve markers of cardiovascular health.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide 501516 in lab experiments is that it is highly selective for PPARδ and does not have significant activity at other nuclear receptors. However, one limitation is that it can be difficult to obtain and can be expensive.
Future Directions
There are many potential future directions for research on 2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide 501516, including its potential use in the treatment of metabolic disorders, its potential use in the prevention and treatment of cancer, and its potential use as a performance-enhancing drug in sports. Other potential future directions include the development of more potent and selective PPARδ agonists, as well as the study of the long-term effects of 2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide 501516 on overall health and well-being.
Conclusion
In conclusion, 2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide 501516 is a synthetic chemical compound that has been studied for its potential applications in scientific research. It works by activating the peroxisome proliferator-activated receptor delta (PPARδ), which can increase the body's ability to burn fat and improve endurance. While there are many potential future directions for research on 2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide 501516, it is important to continue to explore its potential applications in a safe and responsible manner.
Scientific Research Applications
2-(3-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]-4-quinolinecarboxamide 501516 has been studied for a variety of scientific research applications, including its potential use as a treatment for metabolic disorders such as obesity and diabetes, as well as its potential use in the prevention and treatment of certain types of cancer. It has also been studied for its potential use as a performance-enhancing drug in sports.
properties
IUPAC Name |
2-(3-methoxyphenyl)-N-(3-morpholin-4-ylpropyl)quinoline-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O3/c1-29-19-7-4-6-18(16-19)23-17-21(20-8-2-3-9-22(20)26-23)24(28)25-10-5-11-27-12-14-30-15-13-27/h2-4,6-9,16-17H,5,10-15H2,1H3,(H,25,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXSYNHKQQQCOJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NCCCN4CCOCC4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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